Cas no 180864-33-9 (Tyrosinase-IN-2)

• Product Name: Tyrosinase-IN-2
• CAS No: 180864-33-9
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• CID: 6622415
• PubChem ID: 5711038
• Update Time: 2026-03-11

Tyrosinase-IN-2 Chemical and Physical Properties

Names and Identifiers

• Tyrosinase-IN-2
• Hydrazinecarbothioamide, 2-[(4-nitrophenyl)methylene]-, (2E)-
• (E)-2-(4-Nitrobenzylidene)hydrazine-1-carbothioamide
• SR-01000078542-1
• NSC 19716
• CS-0437809
• MS-23259
• AI3-30801
• NSC-12993
• WLN: WNR D1UNMYZUS
• BRN 1976875
• CHEMBL193804
• 5470-48-4
• Hydrazinecarbothioamide, 2-((4-nitrophenyl)methylene)-
• p-Nitrobenzaldehyde thiosemicarbazone
• NSC-27486
• NSC12993
• 4-Nitrobenzaldehyde thiosemicarbazone
• NSC27486
• [(E)-(4-nitrophenyl)methyleneamino]thiourea
• NSC 27486
• NSC-19716
• HY-143449
• 180864-33-9
• MLS000720026
• InChI=1/C8H8N4O2S/c9-8(15)11-10-5-6-1-3-7(4-2-6)12(13)14/h1-5H,(H3,9,11,15)/b10-5+
• [(E)-[(4-NITROPHENYL)METHYLIDENE]AMINO]THIOUREA
• SMR000304555
• 4-07-00-00606 (Beilstein Handbook Reference)
• SR-01000078542
• HSDCBIHJEGDMDO-BJMVGYQFSA-
• Benzaldehyde, p-nitro-, thiosemicarbazone
• SR-01000078542-2
• NCGC00245820-01
• AKOS000304455
• BDBM50356191
• [(E)-(4-nitrophenyl)methylideneamino]thiourea
• p-Nitrobenzaldehyde, thiosemicarbazone
• NSC19716
• NSC 12993
• Hydrazinecarbothioamide, 2-[(4-nitrophenyl)methylene]-
• DA-78721
• AE-641/00644014

• Inchi： 1S/C8H8N4O2S/c9-8(15)11-10-5-6-1-3-7(4-2-6)12(13)14/h1-5H,(H3,9,11,15)/b10-5+
• InChI Key： HSDCBIHJEGDMDO-BJMVGYQFSA-N
• SMILES： N(C(N)=S)/N=C/C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 224.03679668g/mol
• Monoisotopic Mass: 224.03679668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 234-235 °C (decomp)
• Boiling Point: 405.6±47.0 °C(Predicted)
• pka: 11.09±0.70(Predicted)